Cas no 721913-97-9 (2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate)

• Product Name: 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate
• CAS No: 721913-97-9
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• CID: 5932235
• PubChem ID: 4522249
• Update Time: 2025-11-02

2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS001172544
• DTXSID001324653
• CHEMBL1348376
• Enamine_004763
• AKOS033974818
• HMS1407I11
• 721913-97-9
• EN300-26581504
• 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate
• Z26775465
• SMR000591115
• HMS2909G22
• (2,3,6-trimethylphenyl) 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H14ClNO2/c1-9-6-7-10(2)13(11(9)3)19-15(18)12-5-4-8-17-14(12)16/h4-8H,1-3H3
• InChI Key： OJBBNLUTSQVHFK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC1C(C)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 275.0713064g/mol
• Monoisotopic Mass: 275.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate

Comprehensive Guide to 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate (CAS No. 721913-97-9)

2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate (CAS No. 721913-97-9) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. This ester derivative, formed by the reaction of 2-chloropyridine-3-carboxylic acid and 2,3,6-trimethylphenol, exhibits unique properties that make it valuable for various industrial applications. Researchers and manufacturers are increasingly interested in this compound due to its potential role in developing novel crop protection agents and bioactive molecules.

The molecular structure of 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate combines aromatic and heterocyclic components, giving it distinct chemical characteristics. With a molecular weight of 275.73 g/mol and the precise CAS registry number 721913-97-9, this compound is frequently searched in scientific databases and chemical marketplaces. Current trends show growing interest in such pyridine derivatives as sustainable alternatives in agricultural chemistry, aligning with the global push for environmentally friendly pest management solutions.

In the agrochemical sector, 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate serves as a crucial intermediate for synthesizing advanced plant protection products. Its structural features allow for modifications that can enhance biological activity while maintaining favorable environmental profiles. Many formulation chemists are exploring this compound's potential in creating next-generation insecticides with improved target specificity and reduced non-target effects, addressing current concerns about biodiversity preservation.

The pharmaceutical industry has also shown interest in CAS 721913-97-9 as a building block for drug discovery. The 2-chloropyridine moiety present in the molecule is particularly valuable for medicinal chemistry applications, as it can contribute to enhanced binding affinity and metabolic stability in potential drug candidates. Recent publications have highlighted its utility in developing kinase inhibitors and other therapeutic agents, making it a compound of interest for researchers working on cancer treatments and inflammatory diseases.

From a synthetic chemistry perspective, 2,3,6-trimethylphenyl 2-chloropyridine carboxylate offers interesting possibilities for further derivatization. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the aromatic rings creates opportunities for selective chemical transformations. This has led to increased patent activity surrounding the compound, particularly in areas of catalytic reactions and green chemistry applications.

Market analysis indicates steady growth in demand for 721913-97-9, driven by expanding applications in specialty chemicals. Suppliers and manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and scalability. Current industry discussions focus on sustainable synthesis routes for such intermediates, reflecting the chemical sector's commitment to greener manufacturing practices.

Quality control of 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The availability of high-purity material (often >98%) has facilitated its adoption in various high-value applications.

Storage and handling recommendations for CAS 721913-97-9 follow standard protocols for organic compounds. Proper containment in airtight vessels, protection from moisture, and storage at controlled temperatures help maintain the compound's stability over extended periods. These considerations are particularly important for bulk quantities used in manufacturing processes.

Recent scientific literature has explored novel synthetic approaches to 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate, with emphasis on atom-economical methods and reduced solvent usage. Such developments align with the principles of green chemistry and respond to the growing demand for sustainable chemical production. Researchers are particularly interested in catalytic systems that can improve the efficiency of the esterification process.

The global market for pyridine carboxylate derivatives like 721913-97-9 is expected to grow significantly in the coming years, driven by advancements in agricultural science and pharmaceutical research. Regional markets in Asia-Pacific are showing particularly strong growth, reflecting increased investment in specialty chemical production and research capabilities in these areas.

Environmental fate studies of 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate indicate that it undergoes predictable degradation under typical environmental conditions. This characteristic, combined with its specific biological activity, makes it an attractive candidate for developing targeted agrochemicals with reduced ecological impact—a key consideration in modern crop protection strategies.

For researchers working with CAS 721913-97-9, proper documentation of handling procedures and safety measures is essential. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical compound, including the use of appropriate personal protective equipment and proper ventilation.

The intellectual property landscape surrounding 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate continues to evolve, with new patents being filed for its derivatives and applications. This activity reflects the compound's potential value in various technical fields and underscores the importance of staying informed about the latest developments in this area.

Future research directions for 721913-97-9 may include exploration of its use in materials science applications, particularly in the development of specialty polymers or functional materials. The compound's unique structural features could offer interesting possibilities in these emerging fields, potentially opening new market opportunities.

In conclusion, 2,3,6-trimethylphenyl 2-chloropyridine-3-carboxylate (CAS No. 721913-97-9) represents an important chemical intermediate with diverse applications in agriculture and pharmaceuticals. Its growing importance in specialty chemical markets and ongoing research into its potential uses ensure that this compound will remain relevant in scientific and industrial contexts for years to come.